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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

extraction of essential oil from sandalwood (Santalum album) using steam distillation and other

comparative methods. The information is intended to guide researchers in selecting and

optimizing extraction techniques to achieve desired yields and chemical profiles of sandalwood

oil for scientific investigation and product development.

Introduction
Sandalwood oil is a highly valued essential oil renowned for its distinct aroma and therapeutic

properties, which are largely attributed to its main constituents, α-santalol and β-santalol.[1]

The extraction method significantly influences the final yield and chemical composition of the

oil.[2] Traditional steam distillation and hydrodistillation have been the cornerstones of

sandalwood oil production, but modern techniques such as supercritical CO2 extraction offer

alternatives with distinct advantages.[3][4] This document outlines the protocols for these

methods and provides a comparative analysis of their outcomes.

Comparative Analysis of Extraction Methods
The choice of extraction method is critical as it impacts oil yield, purity, and the concentration of

key bioactive compounds. The following tables summarize the quantitative data from various

extraction techniques.
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Table 1: Comparison of Oil Yield from Different Extraction Methods

Extraction Method Oil Yield (%) Source

Steam Distillation 1.15 - 2.88 [5]

Steam Distillation 1.60 (g/L) [3][4]

Hydrodistillation 1.86 - 2.68 (g/L) [3][4]

Microwave-Assisted

Hydrodistillation
1.22 [6]

Microwave Air-Hydrodistillation 1.32 [6]

Subcritical CO2 Extraction 3.83 (g/L) [3][4]

Solvent Extraction (Ethyl

Alcohol)
2.45 - 3.7 (g/L) [3][4]

Table 2: Comparison of Key Chemical Constituents by Extraction Method
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Extraction
Method

α-Santalol (%) β-Santalol (%)
Total Santalols
(%)

Source

Steam Distillation 41 - 55 16 - 24 ~84 [1][3][4]

Hydrodistillation - - 52.59 [2]

Hydrodistillation

(Alkaline)
- - 56.79 [2]

Subcritical CO2

Extraction
- - 83 [3][4]

Solvent

Extraction (Ethyl

Alcohol)

- - 84 [3][4]

Solvent

Extraction

(Benzene)

- - 42.99 [2]

Solvent

Extraction

(Diethyl Ether)

- - 72.19 [2]

Note: '-' indicates data not available in the cited sources. ISO 3518:2002E standards for S.

album oil are 41–55% α-santalol and 16–24% β–santalol.[1]

Experimental Protocols
The following are detailed protocols for the laboratory-scale extraction of sandalwood oil.

Protocol for Steam Distillation
This method is widely used for extracting essential oils. It involves passing steam through the

plant material to vaporize the volatile compounds, which are then condensed and collected.[7]

Materials and Equipment:

Finely ground sandalwood heartwood[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Sandalwood_oil
https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://scispace.com/papers/sandalwood-santalum-album-oil-35ylsq5iab
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://scispace.com/papers/sandalwood-santalum-album-oil-35ylsq5iab
https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://scispace.com/papers/sandalwood-santalum-album-oil-35ylsq5iab
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.benchchem.com/product/b7824269?utm_src=pdf-body
https://www.benchchem.com/product/b7824269?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sandalwood_oil
https://www.naturesfusions.com/reports/Flow%20Charts%20Singles/NF%202020%20Product%20Flow%20Chart%20-%20Sandalwood%20Essential%20Oil.pdf
https://smytten.com/blogs/fragrance/step-by-step-guide-to-extracting-sandalwood-essential-oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steam distillation apparatus (steam generator, distillation flask, condenser, and

receiver/separator)[7][9]

Heating source (e.g., heating mantle)[8]

Distilled water

Anhydrous sodium sulfate

Glass vials for storage

Procedure:

Preparation of Sandalwood: Grind sandalwood chips or powder into fine particles to

maximize the surface area for oil extraction.[8]

Apparatus Setup: Assemble the steam distillation unit. Place the ground sandalwood into the

distillation chamber.[8]

Steam Generation: Heat water in the steam generator to produce steam.

Distillation: Introduce the steam into the bottom of the distillation chamber. The steam will

pass through the sandalwood powder, causing the essential oil to vaporize.[7]

Condensation: The steam and oil vapor mixture travels to the condenser. Cool water

circulating through the condenser cools the vapor, turning it back into a liquid.[7]

Collection: The liquid mixture of water (hydrosol) and essential oil is collected in a separator.

The essential oil, being less dense, will typically float on top of the water.[7]

Separation: Carefully separate the oil from the hydrosol.

Drying: Dry the collected oil over anhydrous sodium sulfate to remove any residual water.

Storage: Store the purified oil in airtight, light-resistant glass vials.

Typical Process Parameters:
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Distillation Time: Can range from 10 to 70 hours for traditional methods.[2][6] Continuous

steam distillation processes can significantly reduce this time.[5]

Steam Pressure: Often in the range of 20-40 psi.[6]

Protocol for Hydrodistillation
In hydrodistillation, the plant material is soaked in water, which is then heated to boiling. The

resulting steam and oil vapor are condensed and collected.

Materials and Equipment:

Finely ground sandalwood heartwood

Hydrodistillation apparatus (distillation flask, condenser, and receiver/separator)

Heating source

Distilled water

Anhydrous sodium sulfate

Glass vials for storage

Procedure:

Preparation of Sandalwood: Grind sandalwood into a fine powder.

Soaking: Place the ground sandalwood in the distillation flask and cover it with distilled

water. Allow the material to soak for a period (e.g., 12-24 hours) to facilitate oil extraction.

Distillation: Heat the flask to boil the water. The steam generated will carry the volatile oil

components.

Condensation and Collection: The vapor mixture is passed through a condenser and

collected in a separator, similar to steam distillation.

Separation and Drying: Separate the oil from the hydrosol and dry it using anhydrous sodium

sulfate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.jmaterenvironsci.com/Document/vol7/vol7_N5/176-JMES-2216-Kusuma.pdf
https://www.kingsresearch.com/blog/advanced-sandalwood-oil-extraction
https://www.jmaterenvironsci.com/Document/vol7/vol7_N5/176-JMES-2216-Kusuma.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the final oil in appropriate vials.

Typical Process Parameters:

Distillation Time: Generally longer than steam distillation, around 30 hours.[2]

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflow for steam distillation and the

relationship between different extraction methods.
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Caption: Workflow for Steam Distillation of Sandalwood Oil.
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Caption: Comparison of Sandalwood Oil Extraction Methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sandalwood oil - Wikipedia [en.wikipedia.org]

2. sandalwood-australia.com.au [sandalwood-australia.com.au]

3. researchgate.net [researchgate.net]

4. Sandalwood (Santalum album) Oil (2019) | Omprakash H. Nautiyal | 6 Citations
[scispace.com]

5. kingsresearch.com [kingsresearch.com]

6. jmaterenvironsci.com [jmaterenvironsci.com]

7. naturesfusions.com [naturesfusions.com]

8. Step-by-Step Guide to Extracting Sandalwood Essential Oil [smytten.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7824269?utm_src=pdf-body-img
https://www.benchchem.com/product/b7824269?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sandalwood_oil
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://scispace.com/papers/sandalwood-santalum-album-oil-35ylsq5iab
https://scispace.com/papers/sandalwood-santalum-album-oil-35ylsq5iab
https://www.kingsresearch.com/blog/advanced-sandalwood-oil-extraction
https://www.jmaterenvironsci.com/Document/vol7/vol7_N5/176-JMES-2216-Kusuma.pdf
https://www.naturesfusions.com/reports/Flow%20Charts%20Singles/NF%202020%20Product%20Flow%20Chart%20-%20Sandalwood%20Essential%20Oil.pdf
https://smytten.com/blogs/fragrance/step-by-step-guide-to-extracting-sandalwood-essential-oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. engineering.iastate.edu [engineering.iastate.edu]
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Sandalwood Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824269#steam-distillation-protocols-for-
sandalwood-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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